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Compound of Interest

Compound Name: Acth (1-14)

Cat. No.: B550166 Get Quote

Technical Support Center: ACTH (1-14)
Bioactivity
This guide provides troubleshooting strategies and frequently asked questions for researchers,

scientists, and drug development professionals experiencing low bioactivity with

Adrenocorticotropic Hormone (ACTH) fragment (1-14) in their experiments.

Frequently Asked Questions (FAQs)
Q1: What is ACTH (1-14), and how does its bioactivity compare to full-length ACTH?

ACTH (1-14) is a peptide fragment consisting of the first 14 amino acids (Ser-Tyr-Ser-Met-Glu-

His-Phe-Arg-Trp-Gly-Lys-Pro-Val-Gly) of the full-length 39-residue ACTH.[1] While this N-

terminal region is crucial for receptor binding, ACTH (1-14) exhibits significantly lower

bioactivity compared to full-length ACTH (1-39) or even ACTH (1-24).[1][2] The basic residues

at positions 15-18 (Lys-Lys-Arg-Arg) are known to greatly enhance receptor affinity.[1]

Consequently, higher concentrations of ACTH (1-14) are required to achieve a biological

response. For instance, its binding affinity to the melanocortin-2 receptor (MC2R) is

substantially weaker, with a reported IC₅₀ of 1,500 nM versus 2 nM for full-length ACTH.[1]

Q2: How should I properly store and handle my lyophilized and reconstituted ACTH (1-14)?
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Proper storage and handling are critical to preserving the peptide's integrity and bioactivity.

Lyophilized powder and reconstituted solutions have different stability profiles. To prevent

degradation, it is crucial to avoid repeated freeze-thaw cycles by preparing single-use aliquots

of the stock solution.

Table 1: Recommended Storage and Handling for ACTH (1-14)

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -80°C 2 years
Sealed, away from
moisture.

-20°C 1 year
Sealed, away from

moisture.

4°C Short-term only

Reconstituted Solution -80°C Up to 6 months
Aliquot to avoid

freeze-thaw cycles.

| (in appropriate solvent) | -20°C | Up to 1 month | Aliquot to avoid freeze-thaw cycles. |

When preparing stock solutions, always refer to the batch-specific molecular weight provided

on the product's certificate of analysis. If using water as a solvent, sterile filtration of the

working solution through a 0.22 µm filter is recommended before use in cell-based assays.

Q3: What is the primary signaling pathway activated by ACTH?

ACTH primarily acts by binding to the melanocortin 2 receptor (MC2R), a G protein-coupled

receptor (GPCR). This interaction requires the presence of a crucial accessory protein, the

melanocortin receptor-associated protein (MRAP), for proper receptor expression and function.

Upon binding, the receptor complex activates the Gαs subunit, which stimulates adenylyl

cyclase to increase intracellular cyclic AMP (cAMP) levels. Elevated cAMP then activates

Protein Kinase A (PKA), which phosphorylates various downstream targets, including

transcription factors like CREB (cAMP response element-binding protein), to regulate the

expression of genes involved in steroidogenesis.
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Step 1: Peptide Integrity

Step 2: System Competency

Step 3: Assay Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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